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Compound of Interest

Compound Name: 5-Hydroxyisophthalic acid

Cat. No.: B057310 Get Quote

Physicochemical Properties of 5-
Hydroxyisophthalic Acid
5-Hydroxyisophthalic acid is a white to slightly yellow crystalline powder. Its key

physicochemical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₈H₆O₅ [1]

Molecular Weight 182.13 g/mol [1]

Melting Point
298-302 °C (with

decomposition)
[2][3][4]

CAS Number 618-83-7 [2]

Projected Thermal Decomposition Profile
While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)

data for 5-Hydroxyisophthalic acid is not readily available, a likely decomposition profile can

be projected based on its structure and the known behavior of aromatic carboxylic acids. The

primary decomposition mechanism is expected to be decarboxylation.
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Thermogravimetric Analysis (TGA)
A TGA experiment would measure the change in mass of 5-Hydroxyisophthalic acid as a

function of temperature. The projected TGA profile would show a significant weight loss step

corresponding to the loss of two molecules of carbon dioxide (CO₂).

Parameter Projected Value

Onset of Decomposition ~290-300 °C

Primary Decomposition Stage 300-350 °C

Theoretical Weight Loss (2 x CO₂) ~48.3%

Residual Mass ~51.7% (corresponding to phenol)

Differential Scanning calorimetry (DSC)
A DSC analysis would measure the heat flow into or out of the sample as a function of

temperature. The DSC thermogram is expected to show a sharp endothermic peak

corresponding to the melting of the compound, immediately followed by decomposition.

Parameter Projected Observation

Melting Point (Tₘ) Sharp endotherm around 298-302 °C

Decomposition
Broad endothermic or exothermic event

overlapping with melting

Proposed Thermal Decomposition Pathway
The thermal decomposition of 5-Hydroxyisophthalic acid is likely to proceed via a two-step

decarboxylation process, ultimately yielding phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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